Cas no 62459-17-0 (4(1H)-Pyrimidinone, 6-phenyl-2-[(phenylmethyl)thio]-)

• Product Name: 4(1H)-Pyrimidinone, 6-phenyl-2-[(phenylmethyl)thio]-
• CAS No: 62459-17-0
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 444005
• PubChem ID: 135423689
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-phenyl-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-phenyl-2-[(phenylmethyl)thio]-
• 2-benzylsulfanyl-6-phenyl-1H-pyrimidin-4-one
• CCG-20325
• 62459-17-0
• AKOS003573702
• Cambridge id 6620182
• CHEMBL1604872
• SMR000195711
• Z3194583885
• EU-0078130
• 2-(benzylthio)-6-phenyl-4(3H)-pyrimidinone
• DTXSID30351310
• HMS2281D13
• AKOS001664829
• AB00112475-01
• CCG-607
• 2-(benzylsulfanyl)-6-phenylpyrimidin-4(1H)-one
• Cambridge id 6876267
• 2-(benzylsulfanyl)-6-phenyl-4(3H)-pyrimidinone
• 2-(BENZYLSULFANYL)-6-PHENYL-3,4-DIHYDROPYRIMIDIN-4-ONE
• AR-422/40706762
• 2-benzylsulfanyl-4-phenyl-1H-pyrimidin-6-one
• AC1LF3J2
• 2-(Benzylthio)-6-phenylpyrimidin-4(1H)-one
• Oprea1_819489
• MLS000574126

• Inchi： 1S/C17H14N2OS/c20-16-11-15(14-9-5-2-6-10-14)18-17(19-16)21-12-13-7-3-1-4-8-13/h1-11H,12H2,(H,18,19,20)
• InChI Key： WRDMBAGAWMSBHV-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.08282
• Monoisotopic Mass: 294.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46